2-(Methanesulfonyl)octanoic acid

• CAS No.: 65755-72-8
• Molecular Formula: C9H18O4S
• Molecular Weight: 222.30 g/mol
• IUPAC Name: 2-methylsulfonyloctanoic acid
• InChI: InChI=1S/C9H18O4S/c1-3-4-5-6-7-8(9(10)11)14(2,12)13/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key: YNBZJDZXEVOKTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C(=O)O)S(=O)(=O)C

Description

2-(Methanesulfonyl)octanoic acid is a specialized organic compound that serves as a valuable intermediate in synthetic organic chemistry and pharmaceutical research. The structure features an octanoic acid backbone modified with a methanesulfonyl (mesyl) group at the 2-position, making it a useful building block for the development of more complex molecules. Its potential applications include serving as a precursor in the synthesis of active pharmaceutical ingredients (APIs) and as a key intermediate for creating novel compounds with tailored properties. Researchers utilize this chemical in method development, exploring new synthetic pathways, and in the construction of molecules for screening in drug discovery programs. The compound is provided as a high-purity material to ensure consistent and reliable performance in research applications. 2-(Methanesulfonyl)octanoic acid is strictly for research purposes and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Methanesulfonyl)octanoic acid typically involves the introduction of a methanesulfonyl group to an octanoic acid precursor. One common method is the reaction of octanoic acid with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product.

Industrial Production Methods: Industrial production of 2-(Methanesulfonyl)octanoic acid may involve large-scale synthesis using similar methods as described above. The process is optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 2-(Methanesulfonyl)octanoic acid can undergo various chemical reactions, including:

Comparison with Similar Compounds

HZ52 is compared to other 5-LO inhibitors based on mechanism of action , pharmacological profiles , and in vivo efficacy . Key compounds include:

• Zileuton : A clinically approved iron ligand inhibitor.
• BWA4C : A redox-active iron ligand inhibitor.
• ZM230487: A non-redox inhibitor competing with arachidonic acid (AA).
• Hyperforin : A C2-like domain inhibitor.

Mechanistic Differences

Compound	Mechanism	Reversibility	Sensitivity to LOOH/AA	Key Findings
HZ52	Mixed mechanism (C2-like domain interaction + iron ligand-like effects)	Partially reversible	IC50 varies with AA concentration (1.3–8 µM)	Unaffected by LOOH levels; weakened by phosphatidylcholine (PC)
Zileuton	Iron ligand binding	Irreversible	IC50 increases with AA	Limited efficacy in vivo due to side effects
BWA4C	Redox-active iron chelation	Reversible	LOOH-dependent	Lacks in vivo efficacy; sensitive to cellular components
Hyperforin	C2-like domain disruption	Irreversible	Independent of AA/LOOH	Low bioavailability; limited clinical use

Key Insights :

• Unlike hyperforin, HZ52’s effects are partially reversible, suggesting a unique interaction with 5-LO’s catalytic or regulatory domains .
• PC and OAG (1-oleoyl-2-acetyl-sn-glycerol) reduce HZ52’s efficacy, likely due to competition with membrane-binding regions of 5-LO .

Pharmacological and In Vivo Efficacy

Compound	IC50 (Cell-Free System)	IC50 (Cellular System)	In Vivo Efficacy (Model)
HZ52	1.5 µM	0.7 µM (PMNLs + AA)	1.5 mg/kg: Reduces LTB4 in rat pleurisy ; 10 mg/kg: Protects against PAF-induced shock
Zileuton	0.8 µM	2.5 µM	Moderate efficacy in asthma; hepatotoxicity
BWA4C	0.3 µM	5.0 µM	No significant in vivo activity
Hyperforin	0.5 µM	3.0 µM	Limited due to poor solubility

Key Insights :

• HZ52 demonstrates superior in vivo efficacy compared to BWA4C and hyperforin, with protective effects at low doses .
• Its cellular IC50 (0.7 µM) is lower than zileuton’s (2.5 µM), suggesting enhanced potency in physiological settings .

Limitations and Advantages

• HZ52 :
  • Advantages: Dual mechanism, redox-insensitivity, and dose-dependent efficacy.
  • Limitations: Inhibition weakened by PC/OAG; requires further toxicity studies .
• Hyperforin: Novel mechanism but poor pharmacokinetics.